Cas no 1197906-28-7 (N-[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1197906-28-7
• MF: C₁₅H₁₄N₆OS
• MW: 326.376260280609
• CID: 5682051
• PubChem ID: 45817459
• Update Time: 2025-06-03

N-[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• 2-methylsulfanyl-N-[3-(5-methyltetrazol-1-yl)phenyl]pyridine-3-carboxamide
• Z394501022
• AKOS034273893
• 1197906-28-7
• EN300-26605995

• Inchi： 1S/C15H14N6OS/c1-10-18-19-20-21(10)12-6-3-5-11(9-12)17-14(22)13-7-4-8-16-15(13)23-2/h3-9H,1-2H3,(H,17,22)
• InChI Key： ZZQPTJIKVOVVEO-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NC1=CC=CC(=C1)N1C(C)=NN=N1)=O

Computed Properties

• Exact Mass: 326.09498026g/mol
• Monoisotopic Mass: 326.09498026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide

N-[3-(5-Methyl-1H-1,2,3,4-Tetrazol-1-Yl)Phenyl]-2-(Methylsulfanyl)Pyridine-3-Carboxamide: A Comprehensive Overview

The compound N-[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide, identified by the CAS number 1197906-28-7, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

Structurally, the molecule consists of a pyridine ring substituted with a methylsulfanyl group at position 2 and a carboxamide group at position 3. The phenyl ring attached to the carboxamide group is further substituted with a 5-methyltetrazole moiety at position 3. This combination of functional groups imparts the molecule with unique electronic properties and reactivity, making it an interesting candidate for various chemical transformations and biological assays.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting specific diseases such as cancer and inflammatory disorders. Researchers have reported that the tetrazole moiety plays a critical role in modulating the pharmacokinetic properties of the compound, enhancing its bioavailability and stability in vivo. Furthermore, the methylsulfanyl group has been shown to contribute to the molecule's ability to interact with specific biological targets, such as protein kinases and receptors.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tetrazole derivative followed by coupling reactions to introduce the phenyl and pyridine moieties. Recent advancements in catalytic methods have enabled chemists to optimize these reactions, improving both yield and purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the efficiency of forming the carbon-nitrogen bonds in this molecule.

In terms of applications, this compound has shown promise in preclinical studies as an anti-inflammatory agent due to its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, its potential as an anticancer agent has been explored through in vitro assays where it demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells.

Recent research has also focused on modifying this compound's structure to improve its therapeutic index. For example, researchers have explored substituent variations on both the tetrazole and pyridine rings to enhance selectivity for specific biological targets. These studies have provided valuable insights into structure-activity relationships (SAR), paving the way for further optimization of this compound as a drug candidate.

In conclusion, N-[3-(5-methyl-1H-1,2,3,4-tetrazol-1-yl)phenyl]-2-(methylsulfanyl)pyridine-3-carboxamide represents a fascinating example of how advanced synthetic chemistry can lead to molecules with significant therapeutic potential. With ongoing research focusing on its biological activity and pharmacokinetic properties, this compound holds great promise for future applications in medicine and beyond.